Cas no 50993-50-5 ( )
structure
Product Name:
CAS No:50993-50-5
MF:C4H4N6O
MW:152.114158630371
CID:934564
PubChem ID:4314132
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-azido-1H-pyrazole-4-carboxamide
- AC1N8706
- NSC134708
- NSC-134708
- 50993-50-5
- DTXSID10401847
-
-
- Inchi: 1S/C4H4N6O/c5-3(11)2-1-7-8-4(2)9-10-6/h1H,(H2,5,11)(H,7,8)
- InChI Key: FCKPCCJOYJPLHO-UHFFFAOYSA-N
- SMILES: O=C(C1C=NNC=1N=[N+]=[N-])N
Computed Properties
- Exact Mass: 152.04482
- Monoisotopic Mass: 152.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 86.1A^2
- XLogP3: 0.4
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 120.53
- LogP: 0.60346
Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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